Cas no 60837-27-6 (4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride
• CAS No: 60837-27-6
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• MDL: MFCD30497897
• CID: 4655792
• PubChem ID: 132281346
• Update Time: 2025-07-19

4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride

• MDL： MFCD30497897
• Inchi： 1S/C13H11N3.ClH/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13;/h1-8H,14H2,(H,15,16);1H
• InChI Key： PRALWBYTELUWMA-UHFFFAOYSA-N
• SMILES： NC1C=CC(C2NC3C=CC=CC=3N=2)=CC=1.Cl

Additional information on 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride

Research Update on 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride (CAS: 60837-27-6) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride (CAS: 60837-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride as a versatile intermediate in the synthesis of benzimidazole derivatives, which are known for their broad-spectrum pharmacological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of novel kinase inhibitors, showing promising results in preclinical models of cancer. The compound's ability to modulate key signaling pathways, such as PI3K/AKT and MAPK, has positioned it as a valuable tool for targeted therapy research.

In addition to its anticancer potential, 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The synthesis and optimization of 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride have also seen advancements. A recent publication in Organic Process Research & Development (2023) described a novel, scalable synthetic route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, addressing previous challenges in the compound's manufacturability.

From a structural perspective, computational studies have provided insights into the molecular interactions of 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) revealed specific binding modes with various protein targets, explaining its diverse biological activities at the atomic level. These findings are guiding the rational design of more potent derivatives.

Looking forward, the compound's potential in neurological disorders is emerging as a new research frontier. Preliminary data presented at the 2024 American Chemical Society National Meeting showed neuroprotective effects in cellular models of Parkinson's disease, although this application requires further validation. The versatility of 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride continues to make it a compound of interest across multiple therapeutic areas.

In conclusion, recent research on 4-(1H-1,3-benzodiazol-2-yl)aniline hydrochloride (CAS: 60837-27-6) demonstrates its growing importance in medicinal chemistry and drug discovery. Its multifaceted biological activities, improved synthetic accessibility, and structural versatility position it as a valuable compound for developing novel therapeutic agents. Future research directions may focus on expanding its applications, optimizing its pharmacological properties, and exploring its mechanism of action in greater detail.